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Compound of Interest

Compound Name: Monomelittoside

Cat. No.: B1662511

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomelittoside is an iridoid glycoside, a class of secondary metabolites found in a variety of
plants, that has garnered interest for its potential biological activities. This technical guide
provides an in-depth overview of the discovery, history, and isolation of Monomelittoside, with
a focus on detailed experimental protocols, quantitative data, and relevant biological context.

Discovery and History

The first isolation and characterization of Monomelittoside is attributed to A. Bianco and
colleagues, who reported their findings in a 1983 publication in Gazzetta Chimica Italiana. Their
work laid the foundation for subsequent studies on this compound, which has since been
identified in various plant species, notably within the genera Stachys and Rehmannia. Iridoid
glycosides, as a class, are known for their diverse biological activities, including anti-
inflammatory, neuroprotective, and antimicrobial properties, making Monomelittoside a
compound of interest for further pharmacological investigation.

Chemical Properties
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Property Value Source
Molecular Formula C15H22010 PubChem
Molecular Weight 362.33 g/mol PubChem
Class Iridoid O-glycoside PhytoBank
Appearance White powder (General knowledge)
B Soluble in polar solvents (e.g., (Inferred from extraction
Solubility
methanol, ethanol, water) methods)

Isolation of Monomelittoside: Experimental
Protocols

The isolation of Monomelittoside from plant sources generally follows a multi-step process
involving extraction, fractionation, and purification. The following protocols are a synthesis of
methodologies reported in the literature for the isolation of iridoid glycosides from Stachys and
Rehmannia species.

General Workflow for Monomelittoside Isolation
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« To cite this document: BenchChem. [Monomelittoside: A Technical Guide to its Discovery,
Isolation, and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662511#discovery-and-history-of-monomelittoside-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1662511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

